Cas no 28449-20-9 (Pregn-4-ene-3,20-dione,21-(acetyloxy)-11,17-dihydroxy-2-methyl-, (2a,11b)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,21-(acetyloxy)-11,17-dihydroxy-2-methyl-, (2a,11b)- (9CI)
• CAS No: 28449-20-9
• MF: C₂₄H₃₄O₆
• MW: 418.523168087006
• CID: 271642
• PubChem ID: 223250
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,21-(acetyloxy)-11,17-dihydroxy-2-methyl-, (2a,11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,21-(acetyloxy)-11,17-dihydroxy-2-methyl-, (2a,11b)- (9CI)
• [2-[(2R,8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-2,10,13-trimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 17-hydroxy-2
• 2alpha-Methylcortisol acetate
• AC1L5CF1
• A-methylcorticosterone 21-acetate
• AR-1C1098
• NSC10713
• NSC-10713
• NSC12602
• UNII-HX23LZE89Y
• Corticosterone, 17-hydroxy-2.alpha.-methyl-, 21-acetate
• NCI60_000603
• HX23LZE89Y
• Pregn-4-ene-3, 11.beta.,17,21-trihydroxy-2.alpha.-methyl-, 21-acetate
• NSC 10713
• 11beta,17,21-Trihydroxy-2alpha-methylpregn-4-ene-3,20-dione 21-acetate
• DTXSID30182646
• CHEBI:79804
• Q27148940
• Pregn-4-ene-3,20-dione, 11.beta.,17,21-trihydroxy-2.alpha.-methyl-, 21-acetate
• U-5277
• PREGN-4-ENE-3,20-DIONE, 21-(ACETYLOXY)-11,17-DIHYDROXY-2-METHYL-, (2.ALPHA.,11.BETA.)-
• NSC-12602
• NSC 12602
• 17-Hydroxy-2alpha-methylcorticosterone 21-acetate
• 28449-20-9
• 2.ALPHA.-METHYLCORTISOL ACETATE
• CHEMBL1974554

• Inchi： 1S/C24H34O6/c1-13-10-22(3)15(9-18(13)26)5-6-16-17-7-8-24(29,20(28)12-30-14(2)25)23(17,4)11-19(27)21(16)22/h9,13,16-17,19,21,27,29H,5-8,10-12H2,1-4H3/t13-,16+,17+,19+,21-,22+,23+,24+/m1/s1
• InChI Key： IKJVLEFNIBROAJ-GUTMJZMYSA-N
• SMILES： O[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC([C@H](C)C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 418.23562
• Monoisotopic Mass: 418.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.9